Cas no 2229311-17-3 (2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine
• CAS No: 2229311-17-3
• MF: C₁₁H₉F₄N₃
• MW: 259.202875852585
• CID: 6051069
• PubChem ID: 165639474
• Update Time: 2025-06-13

2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine
• 2,2,2-trifluoro-1-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]ethan-1-amine
• EN300-1955173
• 2229311-17-3

• Inchi： 1S/C11H9F4N3/c12-7-3-1-6(2-4-7)9-8(5-17-18-9)10(16)11(13,14)15/h1-5,10H,16H2,(H,17,18)
• InChI Key： CDJJJLCTXMLYRW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NNC=1C1C=CC(=CC=1)F)N)(F)F

Computed Properties

• Exact Mass: 259.07325995g/mol
• Monoisotopic Mass: 259.07325995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine

Introduction to 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine (CAS No. 2229311-17-3)

2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2229311-17-3, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological applications. The presence of fluorine atoms in its structure enhances its metabolic stability and binding affinity, making it a promising candidate for drug development.

The molecular structure of 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine consists of a pyrazole ring substituted with a trifluoromethyl group and a 4-fluorophenyl moiety, connected through an ethylamine chain. This arrangement contributes to its distinctive electronic and steric properties, which are critical for its interaction with biological targets. The compound’s fluorine atoms are strategically positioned to modulate its pharmacokinetic profile, improving both solubility and bioavailability.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance drug efficacy and reduce toxicity. The incorporation of fluorine atoms into pharmaceutical molecules can lead to improved binding affinity, increased metabolic stability, and altered pharmacokinetic properties. 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine exemplifies these advantages, making it a valuable scaffold for medicinal chemists exploring new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various diseases. The pyrazole core is a well-documented pharmacophore that has been successfully utilized in the design of drugs targeting enzymes and receptors involved in metabolic disorders, inflammatory diseases, and cancer. The fluorinated substituents in 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine further enhance its interaction with biological targets by improving lipophilicity and reducing susceptibility to metabolic degradation.

Recent studies have highlighted the importance of fluorinated pyrazoles in drug discovery. For instance, researchers have demonstrated that fluorine substitution can significantly improve the potency and selectivity of kinase inhibitors. 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine shares structural similarities with several known kinase inhibitors, suggesting that it may exhibit inhibitory activity against relevant targets. This potential has prompted further investigation into its biological activity and mechanism of action.

The synthesis of 2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylenethanamidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms into the molecule necessitates specialized synthetic methodologies to ensure regioselectivity and minimize unwanted side reactions. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater precision, enabling the synthesis of increasingly sophisticated derivatives.

The pharmacological profile of CAS No. 2229311 17 3 is still under active investigation, but preliminary data suggest that it may exhibit promising therapeutic effects in several disease models. Its ability to interact with biological targets while maintaining structural stability makes it an attractive candidate for further development. Researchers are particularly interested in exploring its potential as an anti-inflammatory agent or as a component in combination therapies targeting multiple disease pathways.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for novel drug candidates like CAS No 2229311173. These tools allow researchers to predict the binding affinity and pharmacokinetic properties of compounds before they are synthesized in the lab. By leveraging these technologies, scientists can identify promising candidates more efficiently and reduce the time required for drug development.

In conclusion,CAS No 2229311173 represents a significant advancement in the field of fluorinated heterocyclic compounds with potential applications across multiple therapeutic areas. Its unique structural features and favorable pharmacokinetic properties make it a compelling candidate for further research and development. As our understanding of fluorine chemistry continues to evolve,CAS No 2229311173 will likely play an important role in shaping the future of pharmaceutical innovation.